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Compound of Interest

Compound Name:
2-Methyl-1-(trimethylsilyloxy)-1-

propene

Cat. No.: B1220852 Get Quote

Technical Support Center: 2-Methyl-1-
(trimethylsilyloxy)-1-propene
This guide provides essential safety and handling information for researchers, scientists, and

drug development professionals working with 2-Methyl-1-(trimethylsilyloxy)-1-propene.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2-Methyl-1-(trimethylsilyloxy)-1-propene?

A1: 2-Methyl-1-(trimethylsilyloxy)-1-propene is a highly flammable liquid and vapor.[1][2] It

can cause skin irritation and serious eye irritation.[1] Additionally, it may cause respiratory

irritation.[1]

Q2: What personal protective equipment (PPE) should be worn when handling this chemical?

A2: When handling 2-Methyl-1-(trimethylsilyloxy)-1-propene, it is crucial to wear appropriate

PPE, including chemical-resistant gloves, protective clothing, and eye/face protection such as

safety goggles and a face shield.[1] A respirator with a suitable filter (e.g., type ABEK) may be

necessary depending on the ventilation and scale of the experiment.

Q3: What are the proper storage conditions for 2-Methyl-1-(trimethylsilyloxy)-1-propene?
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A3: Store this chemical in a cool, dry, and well-ventilated area away from heat, sparks, open

flames, and other ignition sources.[1][3] The container should be kept tightly closed.[1][3] It is

incompatible with acids, oxidizing agents, and peroxides.[3]

Q4: How should I handle a spill of 2-Methyl-1-(trimethylsilyloxy)-1-propene?

A4: In the event of a spill, eliminate all ignition sources immediately.[3] Use non-sparking tools

for cleanup.[3] Absorb the spill with an inert material (e.g., sand, vermiculite) and place it in a

suitable, labeled container for disposal.[1] Ensure the area is well-ventilated.

Q5: What should I do in case of accidental exposure?

A5:

Eye Contact: Immediately flush your eyes with plenty of water for at least 15 minutes,

removing contact lenses if present and easy to do. Seek immediate medical attention.[1][3]

Skin Contact: Remove all contaminated clothing immediately and wash the affected skin with

plenty of soap and water.[1] If skin irritation occurs, seek medical advice.[3]

Inhalation: Move to fresh air and keep at rest in a position comfortable for breathing.[1][3] If

you feel unwell, call a poison center or doctor.[1]

Ingestion: Do NOT induce vomiting. Rinse your mouth with water and seek immediate

medical attention.[1]
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Issue Possible Cause Solution

Reaction failure or low yield
Reagent degradation due to

moisture.

2-Methyl-1-

(trimethylsilyloxy)-1-propene is

moisture-sensitive. Ensure all

glassware is oven-dried and

the reaction is performed

under an inert atmosphere

(e.g., nitrogen or argon). Use

freshly opened or properly

stored reagent.

Inconsistent results Impurities in the reagent.

Verify the purity of the reagent.

If necessary, purify the material

by distillation before use.

Pressure buildup in the

storage bottle
Decomposition over time.

Store the reagent in a cool,

dark place. If pressure buildup

is suspected, vent the

container cautiously in a fume

hood.

Physical and Chemical Properties
Property Value

Molecular Formula C7H16OSi[2][4]

Molecular Weight 144.29 g/mol [2][4]

Appearance Liquid[4]

Boiling Point 114-116 °C at 650 mmHg[4]

Density 0.785 g/mL at 25 °C[4]

Refractive Index n20/D 1.409[4]

Flash Point 14 °C (57.2 °F) - closed cup

Experimental Workflow for Safe Handling
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Preparation

Handling and Use

Cleanup and Disposal

Don appropriate PPE
(Gloves, Goggles, Lab Coat)

Ensure fume hood is operational

Gather all necessary materials
(inert gas, dry glassware)

Transfer reagent under
inert atmosphere

Proceed to handling

Perform reaction in fume hood

Quench any unreacted reagent

Reaction complete Spill Occurs

Accident

Dispose of waste in
appropriate containers

Decontaminate glassware and work area

Contain and clean up spill
using appropriate materials

Follow spill protocol

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Methyl-1-(trimethylsilyloxy)-1-propene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. aksci.com [aksci.com]

2. echemi.com [echemi.com]

3. gelest.com [gelest.com]

4. 2-METHYL-1-(TRIMETHYLSILOXY)-1-PROPENE | 6651-34-9 [chemicalbook.com]

To cite this document: BenchChem. [Handling and safety precautions for 2-Methyl-1-
(trimethylsilyloxy)-1-propene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1220852#handling-and-safety-precautions-for-2-
methyl-1-trimethylsilyloxy-1-propene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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